Cas no 2731014-37-0 (Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate)
Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2731014-37-0
- lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate
- EN300-37098963
- Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate
-
- Inchi: 1S/C7H3F4NO2.Li/c8-2-1-3(9)6(11)12-5(2)4(10)7(13)14;/h1,4H,(H,13,14);/q;+1/p-1
- InChI Key: QVZXFKSUVQDXLI-UHFFFAOYSA-M
- SMILES: FC(C(=O)[O-])C1C(=CC(=C(N=1)F)F)F.[Li+]
Computed Properties
- Exact Mass: 215.01816939g/mol
- Monoisotopic Mass: 215.01816939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53Ų
Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37098963-0.05g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 0.05g |
$484.0 | 2023-07-10 | |
| Enamine | EN300-37098963-0.1g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 0.1g |
$633.0 | 2023-07-10 | |
| Enamine | EN300-37098963-0.25g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 0.25g |
$905.0 | 2023-07-10 | |
| Enamine | EN300-37098963-0.5g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 0.5g |
$1428.0 | 2023-07-10 | |
| Enamine | EN300-37098963-1.0g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 1.0g |
$1829.0 | 2023-07-10 | |
| Enamine | EN300-37098963-2.5g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 2.5g |
$3585.0 | 2023-07-10 | |
| Enamine | EN300-37098963-5.0g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 5.0g |
$5304.0 | 2023-07-10 | |
| Enamine | EN300-37098963-10.0g |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 10.0g |
$7866.0 | 2023-07-10 | |
| 1PlusChem | 1P0289KV-50mg |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 50mg |
$661.00 | 2023-12-18 | |
| 1PlusChem | 1P0289KV-100mg |
lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate |
2731014-37-0 | 95% | 100mg |
$845.00 | 2023-12-18 |
Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate
Introduction to Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2731014-37-0)
Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate, with the CAS number 2731014-37-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in medicinal chemistry and drug discovery.
The molecular structure of Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate incorporates a lithium cation, which is known for its ability to interact with biological systems in a variety of ways. The presence of fluorine atoms in the molecule enhances its metabolic stability and binding affinity to biological targets. Specifically, the trifluoropyridine moiety contributes to the compound's pharmacological activity by influencing its electronic properties and interactions with enzymes and receptors.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the behavior of this compound. Studies have shown that the fluorinated pyridine ring can modulate the electronic distribution across the molecule, leading to improved bioavailability and reduced metabolic degradation. This has opened up new avenues for designing more effective therapeutic agents.
In the context of drug development, Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate has been explored for its potential in treating neurological disorders. The lithium ion component is well-documented for its role in mood regulation and neuroprotection, while the fluorinated pyridine moiety may enhance its therapeutic efficacy by improving target specificity. Preliminary studies suggest that this compound may have applications in managing conditions such as bipolar disorder and neurodegenerative diseases.
The synthesis of Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate presents unique challenges due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as fluorination reactions and metal-catalyzed coupling reactions have been optimized to ensure high yields and purity.
One of the most intriguing aspects of this compound is its potential as a lead molecule for further drug development. Researchers are leveraging its unique structural features to design analogs with enhanced pharmacological properties. For instance, modifications to the trifluoropyridine ring can alter the compound's binding affinity to specific biological targets, leading to more targeted therapies.
The pharmacokinetic profile of Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate is another area of active investigation. Studies have shown that fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This could make this compound a valuable asset in developing long-term treatments for various diseases.
In conclusion, Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate (CAS No. 2731014-37-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.
2731014-37-0 (Lithium(1+) 2-fluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)